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Compound of Interest

Compound Name: Para-nitrophenyllinoleate

Cat. No.: B15601192

Essential Safety and Handling Guide for Para-
nitrophenyl Linoleate

Disclaimer: This document provides safety and handling information for para-nitrophenyl
linoleate based on the hazardous properties of its closely related compound, p-nitrophenol.
Specific safety data for para-nitrophenyl linoleate is not readily available; therefore, the more
hazardous potential hydrolysis product, p-nitrophenol, is used as a conservative proxy for
establishing safety protocols. Always consult your institution's safety office and the most current
safety data sheets (SDS) for any chemicals used.

This guide is intended for researchers, scientists, and drug development professionals to
provide essential, immediate safety and logistical information for handling para-nitrophenyl
linoleate.

Hazard Identification and Classification

Para-nitrophenyl linoleate is an ester of linoleic acid and p-nitrophenol. The primary hazard is
associated with the p-nitrophenol moiety. p-Nitrophenol is classified as toxic if swallowed, and
harmful in contact with skin or if inhaled.[1][2][3] It may cause damage to organs, specifically
the kidneys and liver, through prolonged or repeated exposure.[1][2] Absorption into the body
can lead to the formation of methemoglobin, which may cause cyanosis (a bluish discoloration
of the skin).[3]
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Hazard Summary Table

Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 3 Toxic if swallowed[2][3]
. Harmful in contact with skin[2]
Acute toxicity, Dermal Category 4 ]
Acute toxicity, Inhalation Category 4 Harmful if inhaled[2][4]

- . May cause damage to organs
Specific target organ toxicity -

Category 2 through prolonged or repeated
repeated exposure
exposure[2]
Hazardous to the aquatic ) o
Category 2 Toxic to aquatic life[2]

environment, acute hazard

Personal Protective Equipment (PPE)

When handling para-nitrophenyl linoleate, appropriate personal protective equipment must be
worn to minimize exposure. The selection of PPE should be based on a thorough risk
assessment of the specific procedures being performed.

Recommended PPE
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PPE Category

Item

Specification

Eye Protection

Safety glasses with side

shields or chemical splash
goggles

Must be worn at all times. If
there is a splash potential,
chemical goggles and a face
shield should be used.[5][6][7]

Hand Protection

Chemical-resistant gloves

Neoprene or nitrile gloves are
recommended. Disposable
gloves are often preferred to
avoid issues with

decontamination.[6][8]

Body Protection

Laboratory coat

Along-sleeved lab coat is
required. For tasks with a
higher risk of splashes, an
acid-resistant splash apron

should also be worn.[8]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood

Work should be conducted in a
manner that avoids the
generation of dust or aerosols.
[2] If ventilation is inadequate,
a NIOSH-approved respirator

may be necessary.

Foot Protection

Closed-toe shoes

Required for all laboratory
work.[8]

Operational and Disposal Plans

Handling and Storage:

o Always handle para-nitrophenyl linoleate in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[3][4]

e Avoid contact with skin and eyes.[2]

e Do not eat, drink, or smoke in areas where the chemical is handled.[1][2][9]
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Wash hands thoroughly after handling.[1][2][4][9]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][9]

Store away from incompatible materials such as strong oxidizers and strong bases.[3][4]

Store in a locked cabinet or area accessible only to authorized personnel.[2][9][10]

Spill Management:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.[2]

For solid spills, carefully sweep up the material and place it into a sealed container for
disposal. Avoid generating dust.[3][4][9]

Ventilate the area and wash the spill site after the material has been collected.[3][4]

Do not allow the spilled material to enter drains or waterways.[2]
Waste Disposal:

» Dispose of para-nitrophenyl linoleate and any contaminated materials in accordance with all
federal, state, and local regulations.[2][9]

e Waste should be collected in a designated, labeled, and sealed container.[2]

o Consult with your institution's environmental health and safety department for specific
disposal procedures.

First Aid Measures

Immediate medical attention is required in case of significant exposure.[9][10]

First Aid Procedures
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Exposure Route First Aid Instructions

Remove the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) ) )
artificial respiration. Seek immediate medical

attention.[9][10]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek immediate medical attention.[9][10]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ) )
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[9]

[10]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . :
unconscious person. Seek immediate medical

attention.[2][9][10]

Experimental Workflow

The following diagram outlines the key steps for safely handling para-nitrophenyl linoleate from
receipt to disposal.

Caption: Workflow for handling para-nitrophenyl linoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=BP6121&productDescription=P-NITROPHENOL+1KG&vendorId=VN00033897&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/N1099_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=BP6121&productDescription=P-NITROPHENOL+1KG&vendorId=VN00033897&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/N1099_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=BP6121&productDescription=P-NITROPHENOL+1KG&vendorId=VN00033897&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/N1099_AGHS.pdf
https://dept.harpercollege.edu/chemistry/sds/p-Nitrophenol.pdf
https://www.fishersci.com/store/msds?partNumber=BP6121&productDescription=P-NITROPHENOL+1KG&vendorId=VN00033897&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/N1099_AGHS.pdf
https://www.benchchem.com/product/b15601192?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. sigmaaldrich.com [sigmaaldrich.com]

. dept.harpercollege.edu [dept.harpercollege.edu]

. para-Nitrophenol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
. archpdfs.lps.org [archpdfs.Ips.org]

. epa.gov [epa.gov]

. americanchemistry.com [americanchemistry.com]

. americanchemistry.com [americanchemistry.com]

. Pol-Chemical Safety (Lab Safety Manual) — Policy and Procedure Library [louisville.edu]

°
© (0] ~ » &) faN w N -

. fishersci.com [fishersci.com]
e 10. spectrumchemical.com [spectrumchemical.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Para-
nitrophenyllinoleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601192#personal-protective-equipment-for-
handling-para-nitrophenyllinoleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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